Cas no 7465-98-7 ((2,4,6-tribromophenyl) 4-methoxybenzoate)
7465-98-7 structure
Product Name:(2,4,6-tribromophenyl) 4-methoxybenzoate
CAS No:7465-98-7
MF:C14H9Br3O3
MW:464.931462049484
CID:979699
PubChem ID:346063
Update Time:2025-04-19
(2,4,6-tribromophenyl) 4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- (2,4,6-tribromophenyl) 4-methoxybenzoate
- NSC404078
- 7465-98-7
- DTXSID10323479
- NSC-404078
-
- Inchi: 1S/C14H9Br3O3/c1-19-10-4-2-8(3-5-10)14(18)20-13-11(16)6-9(15)7-12(13)17/h2-7H,1H3
- InChI Key: FWJJMLBDXQRBML-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OC(C1C=CC(=CC=1)OC)=O)Br)Br
Computed Properties
- Exact Mass: 461.81007
- Monoisotopic Mass: 461.81018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
(2,4,6-tribromophenyl) 4-methoxybenzoate Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jason Wan Lab Chip, 2020,20, 4528-4538
7465-98-7 ((2,4,6-tribromophenyl) 4-methoxybenzoate) Related Products
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